Cas no 89597-77-3 (1H-Pyrrole, 3-[[(4-bromophenyl)methyl]thio]-)

• Product Name: 1H-Pyrrole, 3-[[(4-bromophenyl)methyl]thio]-
• CAS No: 89597-77-3
• MF: C₁₁H₁₀BrNS
• MW: 268.172800540924
• CID: 595271
• PubChem ID: 13167617
• Update Time: 2025-04-19

1H-Pyrrole, 3-[[(4-bromophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-[[(4-bromophenyl)methyl]thio]-
• 3-[(4-bromophenyl)methylsulfanyl]-1H-pyrrole
• DTXSID40524290
• 3-{[(4-Bromophenyl)methyl]sulfanyl}-1H-pyrrole
• 89597-77-3

• Inchi： 1S/C11H10BrNS/c12-10-3-1-9(2-4-10)8-14-11-5-6-13-7-11/h1-7,13H,8H2
• InChI Key： UITVEJSLGPGAKE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1C=CNC=1

Computed Properties

• Exact Mass: 266.97173g/mol
• Monoisotopic Mass: 266.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1Ų